Cas no 5453-17-8 (1,5-bis(oxolan-2-yl)pentan-3-yl hexanoate)

• Product Name: 1,5-bis(oxolan-2-yl)pentan-3-yl hexanoate
• CAS No: 5453-17-8
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 941761
• PubChem ID: 227210
• Update Time: 2025-04-19

1,5-bis(oxolan-2-yl)pentan-3-yl hexanoate Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(oxolan-2-yl)pentan-3-yl hexanoate
• 1,5-di(tetrahydrofuran-2-yl)pentan-3-yl hexanoate
• AC1L5FBU
• AC1Q5Y7H
• AR-1B8073
• CTK5A1479
• KST-1B6577
• NSC18554
• NSC-18554
• 5453-17-8
• DTXSID10280770

• Inchi： 1S/C19H34O4/c1-2-3-4-9-19(20)23-18(12-10-16-7-5-14-21-16)13-11-17-8-6-15-22-17/h16-18H,2-15H2,1H3
• InChI Key： RWQXCROPEVOBED-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(CCC1CCCO1)OC(CCCCC)=O

Computed Properties

• Exact Mass: 326.24600
• Monoisotopic Mass: 326.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 419.9°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.47
• PSA: 44.76000
• LogP: 4.39690